Cas no 1427358-69-7 (8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid)
8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid
- 1427358-69-7
- 8-BROMO-6-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLIC ACID
- EN300-738205
- 8-BROMO-6-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLICACID
- Imidazo[1,2-a]pyridine-3-carboxylic acid, 8-bromo-6-methyl-
- 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid
-
- Inchi: 1S/C9H7BrN2O2/c1-5-2-6(10)8-11-3-7(9(13)14)12(8)4-5/h2-4H,1H3,(H,13,14)
- InChI Key: RCGYNIIKYUQZDC-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=CN2C(C(=O)O)=CN=C21
Computed Properties
- Exact Mass: 253.96909g/mol
- Monoisotopic Mass: 253.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- Density: 1.79±0.1 g/cm3(Predicted)
- pka: -1.03±0.41(Predicted)
8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-738205-1.0g |
8-bromo-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid |
1427358-69-7 | 1g |
$0.0 | 2023-06-07 |
8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid
Recent Advances in the Study of 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1427358-69-7)
The compound 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1427358-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its potential as a building block in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanistic insights, positioning it as a promising candidate for further investigation.
One of the key areas of research involving 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have successfully utilized this compound to develop novel inhibitors with enhanced selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of ATP-competitive inhibitors for the treatment of resistant forms of cancer, showcasing its potential in overcoming drug resistance mechanisms.
In addition to its applications in oncology, 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid has been investigated for its antimicrobial properties. A recent study highlighted its efficacy against multidrug-resistant bacterial strains, particularly when incorporated into hybrid molecules combining imidazo[1,2-a]pyridine and other pharmacophores. This approach has opened new avenues for addressing the global challenge of antibiotic resistance, with preliminary results indicating synergistic effects when used in combination with existing antimicrobial agents.
The synthetic accessibility of 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid has also been a focal point of recent research. Advances in green chemistry have led to the development of more sustainable and efficient synthetic routes, reducing the environmental impact of its production. For example, a 2024 report in Organic Process Research & Development detailed a catalytic method that minimizes waste and improves yield, making large-scale production more feasible for industrial applications.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of derivatives based on this scaffold. Ongoing research aims to address issues such as bioavailability, metabolic stability, and off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics, further solidifying the importance of 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid in modern drug discovery.
In conclusion, 8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1427358-69-7) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its diverse applications, from kinase inhibition to antimicrobial activity, underscore its potential as a cornerstone for future therapeutic innovations. Continued research and development efforts will likely uncover additional uses and refine its utility, paving the way for novel treatments across a spectrum of diseases.
1427358-69-7 (8-Bromo-6-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)